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Compound of Interest

Compound Name: Saussureamine C

Cat. No.: B1681485 Get Quote

An In-depth Technical Guide to Saussureamine
C
For Researchers, Scientists, and Drug Development Professionals

Introduction
Saussureamine C is a naturally occurring amino acid-sesquiterpene adduct isolated from the

dried roots of Saussurea lappa, a plant with a long history of use in traditional medicine.[1] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biological activities of Saussureamine C, with a focus on its potential as a

gastroprotective agent. Detailed experimental protocols for its isolation, synthesis, and

biological evaluation are also presented to facilitate further research and development.

Chemical Structure and Properties
Saussureamine C is characterized by the conjugation of a sesquiterpene lactone, specifically

a derivative of dehydrocostus lactone, with the amino acid L-asparagine through a Michael-

type addition.[1] This unique structure is responsible for its distinct chemical and biological

properties.

Physicochemical Data
The following table summarizes the key physicochemical properties of Saussureamine C.
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Property Value Reference

Molecular Formula C₁₉H₂₆N₂O₅ [2]

Molecular Weight 362.42 g/mol [3]

IUPAC Name

L-Asparagine, N²-

[[(3R,3aS,6aR,9aR,9bS)-

dodecahydro-6,9-

bis(methylene)-2-

oxoazuleno[4,5-b]furan-3-

yl]methyl]-

[2]

CAS Number 148245-83-4 [2]

Further quantitative data such as specific optical rotation and detailed NMR spectral data, while

determined, are not readily available in publicly accessible literature and would require access

to the primary research articles for complete characterization.

Experimental Protocols
Isolation of Saussureamine C from Saussurea lappa
While a specific, detailed protocol for the isolation of Saussureamine C is found within

specialized publications, a general methodology can be outlined based on the isolation of

sesquiterpenes from Saussurea lappa.[4][5][6]

Workflow for the Isolation of Saussureamine C
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Dried Roots of Saussurea lappa

Extraction with Methanol

Concentration of Methanolic Extract

Solvent Partitioning

Column Chromatography (Silica Gel)

Fraction Collection and Analysis (TLC)

Preparative HPLC

Isolation of Saussureamine C

Pure Saussureamine C
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Dehydrocostus Lactone

Michael Addition
(Base Catalyst, e.g., Et3N in Ethanol)

L-Asparagine

Saussureamine C
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Animal Acclimatization (Rats)

Fasting (24-48 hours) with access to water

Grouping of Animals (Control, Vehicle, Treatment Groups)

Oral Administration of Saussureamine C or Vehicle

Oral Administration of HCl/Ethanol Solution

Euthanasia (1 hour post-induction)

Stomach Excision and Opening

Gastric Lesion Analysis (Ulcer Index Calculation)

Histopathological Examination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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